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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the core properties of lithium-aluminum
(Al-Li) alloys. As materials science continues to be a cornerstone of innovation across various
scientific disciplines, including advanced instrumentation and drug delivery systems, a
thorough understanding of these high-performance alloys is crucial. This document outlines
their mechanical, physical, and thermal characteristics, details the experimental protocols for
their evaluation, and illustrates key metallurgical concepts through diagrams.

Introduction to Lithium-Aluminum Alloys

Lithium-aluminum alloys are a class of advanced metallic materials that offer a significant
advantage in applications where high strength and low weight are paramount. The addition of
lithium, the lightest metallic element, to aluminum results in a notable decrease in density and
an increase in stiffness.[1][2][3] For every 1% by mass of lithium added to aluminum, the
density of the resulting alloy is reduced by approximately 3%, and the elastic modulus is
increased by about 5-6%.[1][2][3][4] Commercial Al-Li alloys typically contain up to 2.45%
lithium by mass.[2]

The primary strengthening mechanism in these alloys is precipitation hardening, where heat
treatment causes the formation of a metastable AlsLi phase (8').[2] These finely dispersed
precipitates impede the movement of dislocations within the crystal structure, thereby
increasing the material's strength.[2][5]
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The development of Al-Li alloys has progressed through several generations, each aiming to
improve upon the last by addressing challenges such as reduced ductility, fracture toughness,
and corrosion resistance that were present in earlier iterations.[1] Third-generation alloys, for
instance, have a reduced lithium content to mitigate these negative characteristics while still
retaining a significant portion of the density reduction benefits.[2]

Core Properties of Select Lithium-Aluminum Alloys

The following tables summarize the key mechanical, physical, and thermal properties of several
commercially significant Al-Li alloys. These values can vary depending on the specific temper
and processing of the material.

Mechanical Properties
Alloy 2090

Property Alloy 8090 Alloy 2195

Tensile Strength,

550 MPa[2][6] 450 - 530 MPa[1][3][7] 550 - 615 MPa[8][9]

Ultimate

Tensile Strength, Yield 520 MPa[2][6][10] 370 - 470 MPa[1][3][7] 500 - 580 MPa[8][9]

Elongation at Break

6%(2][6][10]

5 - 109%[1][7]

8 - 12%[8][9]

Elastic Modulus

76 GPa[2][6][10]

76 - 77 GPa[1][7]

77 - 79 GPa[8]

Fracture Toughness

~30 MPa-m¥/2[11]

~24 MPa-m3/2[4]

30 - 40 MPa-m*/2[9]
[11]

Shear Strength Not specified ~270 MPa[3][7] 320 - 360 MPa[8]

Hardness (Brinell) Not specified 120 - 140 HB[1] Not specified
Physical Properties

Property Alloy 2090 Alloy 8090 Alloy 2195

Density 2.59 g/cm3[2][6][10] 2.54 g/lcm3[1][12] 2.70 - 2.72 g/lcm3[8]

Melting Point 560 - 650 °C[2][6][10] 600 - 655 °C[1][3][12] ~545 - 650 °C[8]

Poisson's Ratio 0.34[2][10] 0.33[4] Not specified
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Thermal Properties

Property Alloy 2090 Alloy 8090 Alloy 2195
Thermal Conductivity 88.0 W/m-K[2][5] 95.3 - 160 W/m-K[1][3] 95 - 115 W/m-K]8]
Coefficient of Thermal  23.6 um/m-°C (20- 21.4 - 24 ym/m-K[1][3] 22.2 - 23.2 pm/m-°C
Expansion 100°C)[2][5] [4] (20-100°Q)[8]
Specific Heat 1.203 J/g-°C (at 930 - 960 J/kg-K[4] N

) Not specified
Capacity 100°C)[2][5] [13]

Experimental Protocols

The determination of the fundamental properties of Al-Li alloys relies on standardized
experimental procedures. The following are key methodologies for evaluating their mechanical
and corrosion characteristics.

Tensile Testing

Standard: ASTM E8/E8M - Standard Test Methods for Tension Testing of Metallic Materials.[1]
[21[3][4]

Methodology:

¢ Specimen Preparation: Test specimens are machined from the alloy product into
standardized shapes, most commonly a "dog-bone" configuration. The dimensions of the
specimen, including the gauge length and cross-sectional area, are precisely measured and
recorded.

» Test Setup: The specimen is securely held in the grips of a universal testing machine. An
extensometer is attached to the gauge section of the specimen to accurately measure
elongation.

o Loading: A uniaxial tensile load is applied to the specimen at a constant rate of strain.

o Data Acquisition: The applied load and the corresponding elongation of the gauge section
are continuously recorded throughout the test.
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o Determination of Properties: From the resulting stress-strain curve, key properties are
determined:

[e]

Yield Strength: The stress at which the material begins to deform plastically.

o Ultimate Tensile Strength: The maximum stress the material can withstand while being
stretched or pulled.

o Elongation: A measure of the material's ductility, representing the percentage increase in
length after fracture.

o Reduction of Area: Another measure of ductility, calculated as the percentage decrease in
the cross-sectional area at the point of fracture.

Fracture Toughness Testing

Standard: ASTM E399 - Standard Test Method for Linear-Elastic Plane-Strain Fracture
Toughness K(Ic) of Metallic Materials.[7][8][13][14]

Methodology:

e Specimen Preparation: A specimen of a specific geometry (e.g., compact tension or single-
edge notch bend) is machined. A sharp fatigue pre-crack is then introduced at the notch tip
by subjecting the specimen to cyclic loading.

o Test Procedure: The pre-cracked specimen is loaded in a testing machine, and the load
versus crack mouth opening displacement is recorded.

e K(lIc) Calculation: The critical stress intensity factor, K(Ic), which represents the fracture
toughness of the material under plane-strain conditions, is calculated from the load at which
a specific amount of crack extension occurs. The validity of the K(Ic) value is dependent on
meeting several criteria related to specimen size and the linearity of the load-displacement
record.

Corrosion Susceptibility Testing

Standard: ASTM G34 - Standard Test Method for Exfoliation Corrosion Susceptibility in 2XXX
and 7XXX Series Aluminum Alloys (EXCO Test).[15][16][17][18]
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Methodology:

e Specimen Preparation: Specimens are cut from the alloy product, and their surfaces are
typically cleaned and degreased.

e Immersion: The specimens are immersed in a specified corrosive solution (e.g., a solution of
sodium chloride, potassium nitrate, and nitric acid) for a designated period, often 48 hours.

o Evaluation: After exposure, the specimens are visually examined and rated for the degree of
exfoliation corrosion (a form of intergranular corrosion characterized by the lifting of surface
layers) based on a standard set of photographic examples.

Standard: ASTM G47 - Standard Test Method for Determining Susceptibility to Stress-
Corrosion Cracking of 2XXX and 7XXX Aluminum Alloy Products.[5][10][11][19]

Methodology:

e Specimen Preparation and Stressing: A test specimen is machined and subjected to a
sustained tensile stress, often by bending it in a fixture. The stress is typically applied in the
short-transverse direction relative to the grain structure, as this is often the most susceptible
orientation.

e Environmental Exposure: The stressed specimen is exposed to a corrosive environment,
commonly an alternate immersion in a 3.5% sodium chloride solution.[11]

 Inspection: The specimen is periodically inspected for the appearance of cracks. The time to
failure is recorded, and the material's resistance to stress-corrosion cracking is classified
based on the test duration without failure.

Visualizations of Core Concepts

The following diagrams illustrate key concepts related to the metallurgy and characterization of
lithium-aluminum alloys.
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Precipitation Hardening Process in Al-Li Alloys

Heat Treatment Stages

Solution Treatment
(Heating to a high temperature to dissolve alloying elements)

Microstructural Evolution

Quenching
(Rapid cooling to trap elements in a supersaturated solid solution)

Homogeneous Solid Solution

Controlled Heating Quenching

Y

Aging

(Heating at a lower temperature to precipitate strengthening phases) e

Aging
\4

Formation of &' (AI3Li) Precipitates

mpedes Dislocation Movement

ResultingvProperties

Increased Strength and Hardness

Click to download full resolution via product page

Caption: A diagram illustrating the three stages of precipitation hardening and the
corresponding changes in the microstructure of Al-Li alloys.
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Typical Experimental Workflow for Al-Li Alloy Characterization
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Caption: A flowchart depicting a standard experimental workflow for the comprehensive
characterization of a lithium-aluminum alloy sample.
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Relationship between Composition, Microstructure, and Properties
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Caption: A conceptual diagram illustrating how the chemical composition of Al-Li alloys

influences their microstructure, which in turn dictates their fundamental properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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